![molecular formula C21H17F3O5 B2996146 3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-6-propyl-2-(trifluoromethyl)chromen-4-one CAS No. 170511-52-1](/img/structure/B2996146.png)
3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-6-propyl-2-(trifluoromethyl)chromen-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-6-propyl-2-(trifluoromethyl)chromen-4-one is a useful research compound. Its molecular formula is C21H17F3O5 and its molecular weight is 406.357. The purity is usually 95%.
BenchChem offers high-quality 3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-6-propyl-2-(trifluoromethyl)chromen-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-6-propyl-2-(trifluoromethyl)chromen-4-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Molecular Docking
Chromen-4-one derivatives have been synthesized for their potential antibacterial properties. For instance, a series of new thiopyrimidine derivatives of chromen-4-one showed moderate to good antibacterial properties against various bacterial species. Molecular docking studies further elucidated their mechanism of action, suggesting these compounds as potential CDK2 transferase inhibitors (Lal, Paliwal, & Bagade, 2018).
Antimicrobial and Anti-inflammatory Effects
Isolated from Belamcanda chinensis, tectorigenin monohydrate, a chromen-4-one derivative, has shown antimicrobiotic and anti-inflammatory effects. The structural analysis revealed specific bonding characteristics conducive to these biological activities (Liu, Ma, Gao, & Wu, 2008).
Catalyst-Free Synthesis
Chromen-4-one derivatives have been synthesized through catalyst-free, environmentally friendly methods. Such approaches not only offer an eco-friendly alternative but also yield pharmaceutically interesting compounds under mild conditions, showcasing the versatility of chromen-4-ones in drug discovery (Brahmachari & Nayek, 2017).
Antidiabetic Activity
Certain chromen-2-one derivatives were evaluated for their antidiabetic activity, demonstrating promising inhibitory effects against α-glucosidase and α-amylase. This highlights the potential of chromen-4-one derivatives in managing diabetes through inhibiting enzymes relevant to the disease (Telvekar, Mundlod, Jadhav, Hatvate, & Ghodse, 2020).
Antibacterial Evaluation
In another study, chromen-2-one derivatives synthesized via a one-pot multicomponent reaction demonstrated broad spectrum antibacterial activity. This signifies the compound class's potential in developing new antibacterial agents (Velpula, Banothu, Gali, Sargam, & Bavantula, 2015).
Antimicrobial Activities
Novel urea/thiourea derivatives of chromen-2-one were synthesized, showcasing moderate to excellent antimicrobial activities against various strains. This indicates their utility as potential leads for developing new antimicrobial agents (Mannam, S., Kumar, Pramod, Chamarthi, N., & Prasad K. R. S., 2020).
properties
IUPAC Name |
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-6-propyl-2-(trifluoromethyl)chromen-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17F3O5/c1-2-3-11-8-13-16(10-14(11)25)29-20(21(22,23)24)18(19(13)26)12-4-5-15-17(9-12)28-7-6-27-15/h4-5,8-10,25H,2-3,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVEGNAJXHOVYKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC2=C(C=C1O)OC(=C(C2=O)C3=CC4=C(C=C3)OCCO4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17F3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-6-propyl-2-(trifluoromethyl)chromen-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.